Cas no 59000-75-8 (3-Pyridinecarbonitrile, 2-(diethylamino)-4,6-bis(methylamino)-)

• Product Name: 3-Pyridinecarbonitrile, 2-(diethylamino)-4,6-bis(methylamino)-
• CAS No: 59000-75-8
• MF: C₁₂H₁₉N₅
• MW: 233.312761545181
• CID: 340216
• PubChem ID: 71443247
• Update Time: 2025-04-19

3-Pyridinecarbonitrile, 2-(diethylamino)-4,6-bis(methylamino)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 2-(diethylamino)-4,6-bis(methylamino)-
• 2-(diethylamino)-4,6-bis(methylamino)pyridine-3-carbonitrile
• DTXSID10852077
• 59000-75-8

• Inchi： 1S/C12H19N5/c1-5-17(6-2)12-9(8-13)10(14-3)7-11(15-4)16-12/h7H,5-6H2,1-4H3,(H2,14,15,16)
• InChI Key： LBHYGKQDEAHGQV-UHFFFAOYSA-N
• SMILES： N(CC)(CC)C1C(C#N)=C(C=C(NC)N=1)NC

Computed Properties

• Exact Mass: 233.16427
• Monoisotopic Mass: 233.16404563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 64Ų

Experimental Properties

• PSA: 63.98